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Compound of Interest

Compound Name: Pularyl

Cat. No.: B1226493 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction: Pularyl is a compound comprised of two active ingredients: Carbaryl and

Hexachlorophene.[1] Understanding the individual properties and associated safety measures

for each component is critical for safe handling in a research environment. Carbaryl is a

carbamate insecticide that functions as a cholinesterase inhibitor, while Hexachlorophene is an

organochlorine disinfectant that disrupts bacterial cell membranes and electron transport. This

document provides detailed application notes and protocols for the safe handling of Pularyl,
with a focus on personal protective equipment (PPE), emergency procedures, and waste

disposal.

Hazard Identification and Safety Data Summary
Researchers must be familiar with the hazards associated with each component of Pularyl.
The following tables summarize key quantitative toxicity data for Carbaryl and

Hexachlorophene.

Table 1: Quantitative Toxicity Data for Carbaryl
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Parameter Value Species Route Reference

Oral LD50 250 - 850 mg/kg Rat Oral [2]

Oral LD50 100 - 650 mg/kg Mouse Oral [2]

Oral LD50 710 mg/kg Rabbit Oral [3]

Dermal LD50 >2000 mg/kg Rat, Rabbit Dermal [3][4]

Oral LD50 150 mg/kg Cat Oral [2]

IC50

(Acetylcholineste

rase)

13.6 nM Mosquito In vitro [5][6]

IC50 (Rat Brain

Acetylcholinester

ase)

17 µM Rat In vitro [7]

Table 2: Quantitative Toxicity Data for Hexachlorophene

Parameter Value Species Route Reference

Oral LD50 59 mg/kg Rat Oral [8]

Oral LD50 56 mg/kg Female Rat Oral [9]

Oral LD50 66 mg/kg Male Rat Oral [9]

Oral LD50 67 mg/kg Mouse Oral

Dermal LD50 1840 mg/kg Rat Dermal [10]

IC50 (Brain

Succinate

Dehydrogenase)

0.65 x 10⁻³ M Rat In vitro [1]

Signaling Pathways and Mechanisms of Action
Carbaryl: As a carbamate insecticide, Carbaryl's primary mechanism of action is the inhibition

of the enzyme acetylcholinesterase (AChE).[3][11] AChE is responsible for breaking down the
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neurotransmitter acetylcholine in the synaptic cleft. By inhibiting AChE, Carbaryl causes an

accumulation of acetylcholine, leading to overstimulation of nerve impulses, paralysis, and

ultimately death in insects.[11]
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Carbaryl's inhibition of acetylcholinesterase.

Hexachlorophene: The primary mechanism of action for Hexachlorophene involves the

inhibition of the membrane-bound portion of the electron transport chain, specifically respiratory

D-lactate dehydrogenase.[1] It also disrupts bacterial cell membranes, causing leakage of

intracellular components and protoplast lysis.[1][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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